N-(2-methoxyphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-15(2)12-13-27-23(29)22-21(16-8-4-6-10-18(16)31-22)26-24(27)32-14-20(28)25-17-9-5-7-11-19(17)30-3/h4-11,15H,12-14H2,1-3H3,(H,25,28)
• InChI Key: QBAYVAWIGHPSQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

N-(2-methoxyphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H25N3O4S and its molecular weight is 451.54. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Folding : Research by Subasri et al. (2016, 2017) on similar sulfanylacetamide compounds has revealed insights into their crystal structures, highlighting the folded conformation around the methylene C atom of the thioacetamide bridge. This structural aspect is significant for understanding molecular interactions and stability, which is crucial for designing compounds with desired pharmacological properties (Subasri et al., 2016); (Subasri et al., 2017).

Inhibition of Enzymes : A study by Gangjee et al. (2008) on thieno[2,3-d]pyrimidine antifolates showed that these compounds could serve as potent inhibitors of thymidylate synthase and dihydrofolate reductase, enzymes crucial for DNA synthesis and cellular proliferation. This suggests potential applications in cancer therapy and the development of antimicrobial agents (Gangjee et al., 2008).

Anticancer Activity : Hafez and El-Gazzar (2017) synthesized thieno[3,2-d]pyrimidine derivatives showing potent anticancer activity against various human cancer cell lines. This finding indicates the compound's structural elements may contribute to developing new anticancer agents by targeting specific cellular pathways (Hafez & El-Gazzar, 2017).

Neuroprotective and Anticonvulsant Effects : Camerman et al. (2005) explored the crystal structure of compounds similar to the query compound, revealing potential anticonvulsant activities. These findings suggest research applications in designing neuroprotective agents and exploring mechanisms underlying epilepsy and other seizure disorders (Camerman et al., 2005).